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Compound of Interest

Compound Name: Tridecyl methacrylate

Cat. No.: B1346638

Essential Safety and Handling Guide for Tridecyl
Methacrylate

This guide provides critical safety and logistical information for laboratory professionals
handling Tridecyl methacrylate. Adherence to these procedures is essential for ensuring
personal safety and proper environmental management.

Personal Protective Equipment (PPE)

When handling Tridecyl methacrylate, a comprehensive approach to personal protection is
necessary to minimize exposure and mitigate risks. The following PPE is required.

o Eye and Face Protection: Chemical safety goggles are mandatory. In situations with a
potential for splashing, a face shield should be worn in addition to goggles.[1]

» Hand Protection: Use chemical-resistant gloves tested according to standards like EN 374.
Given that no glove material offers indefinite protection, gloves should be inspected before
each use and replaced regularly, especially after direct contact with the chemical.[2][3]

o Body Protection: Wear closed work clothing.[4] For tasks with a risk of splashes, a chemical-
resistant apron or a chemical-protection suit (compliant with EN 14605) is required.[4][5]
Contaminated clothing should not be taken home and must be decontaminated before reuse.

[6]
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» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably under

a chemical fume hood, to avoid inhaling vapors.[7] If ventilation is inadequate or during

aerosol or mist formation, a suitable respirator is necessary.[8]

Chemical and Physical Properties

Understanding the properties of Tridecyl methacrylate is fundamental to its safe handling. The

following table summarizes key quantitative data.

Property Value Source
Molecular Formula C17H3202 [6][9]
Molecular Weight 268.4 g/mol [6]
Physical Form Liquid [10]
Appearance Clear, colorless to pale yellow [10]
Density 0.87 - 0.88 g/cm3 (at 20-25 °C)  [9][11]
Vapor Pressure 0.06 Pa (at 20 °C) [4][11]
Flash Point >100 °C [10]
Storage Temperature 2-35°C [4][10]
Storage Duration 12 Months [4]

Operational and Disposal Plans

The following protocols provide step-by-step guidance for the safe handling, emergency

management, and disposal of Tridecyl methacrylate.

Standard Handling Protocol

o Preparation: Ensure the work area is well-ventilated.[7] Check that an eyewash station and

safety shower are accessible. Eliminate all potential ignition sources, as flammable vapors

may be present.[4][12]

» Donning PPE: Put on all required PPE as specified above before handling the chemical.
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e Handling: Use only non-sparking, antistatic tools.[4] Keep the container tightly closed when
not in use.[7] Avoid contact with skin, eyes, and clothing.[4]

» Storage: Store the chemical in a cool, dry, well-ventilated area away from direct sunlight,
heat, and incompatible materials such as strong oxidizing agents or peroxides.[7] The
container must always be stored under air, never inert gases, to allow the stabilizer to
function effectively.[10] Maintain at least 10% headspace above the liquid in the storage
container.[4]

Emergency Spill Response Protocol

o Evacuate and Isolate: Immediately evacuate all non-essential personnel from the spill area.
Isolate the area to prevent entry.[7][13]

Ventilate: Ensure the area is well-ventilated, but avoid creating sparks.

Containment: Wearing full PPE, prevent further leakage if it is safe to do so.[7] Contain the
spill using inert absorbent materials like sand or diatomaceous earth. Do not let the product
enter drains.[7][8]

Cleanup: Use non-sparking tools to collect the absorbed material.[14] Place the
contaminated material into a suitable, tightly closed, and properly labeled container for
disposal.[4]

Decontamination: Clean the contaminated floors and objects thoroughly with water and

detergents, observing environmental regulations.[4]

Disposal Plan

e Unused Product: Unused Tridecyl methacrylate and non-recyclable solutions must be
disposed of as hazardous waste. This should be carried out by a licensed professional waste
disposal service.[7] The material is typically sent to a suitable incineration plant, in
accordance with local, state, and federal regulations.[4]

o Contaminated Materials: All materials used to clean up a spill (e.g., absorbents, gloves,
clothing) are considered hazardous waste. They must be placed in a sealed, labeled
container and disposed of through a licensed waste disposal contractor.[13]
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» Contaminated Packaging: Empty containers may retain product residue and associated
hazards. They should not be reused. Disposal must be made according to official

regulations.[4][12]

Workflow for Handling Tridecyl Methacrylate

The following diagram illustrates the logical workflow for the safe handling of Tridecyl
methacrylate, from initial preparation through to final disposal.
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Click to download full resolution via product page

Caption: Workflow for safe handling of Tridecyl Methacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1346638?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

